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Compound of Interest

Compound Name: Metoprolol-D7 Hydrochloride

CAS No.: 1219798-61-4

Cat. No.: B591236

Get Quote

Executive Summary
Metoprolol-D7 Hydrochloride (CAS: 1219798-61-4) is the stable isotope-labeled analog of

the selective

-receptor blocker Metoprolol. Enriched with seven deuterium atoms on the isopropyl amine
moiety, it serves as the "Gold Standard" Internal Standard (IS) for quantitative LC-MS/MS
bioanalysis. Its primary utility lies in normalizing matrix effects, recovery variances, and
ionization suppression during the pharmacokinetic profiling of Metoprolol in biological fluids.

Unlike generic internal standards, the D7 isotopolog provides a mass shift (+7 Da) sufficient to

eliminate cross-talk interference from the native analyte's isotopic envelope, ensuring high

precision at lower limits of quantification (LLOQ).

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5]
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IUPAC Name: 1-[4-(2-methoxyethyl)phenoxy]-3-[(propan-2-yl-1,1,1,2,3,3,3-d7)amino]propan-

2-ol hydrochloride

Common Name: Metoprolol-d7 HCl[1][2]

CAS Number: 1219798-61-4 (HCl salt); 959787-96-3 (Free base)

Molecular Formula:

Molecular Weight: 310.87 g/mol (HCl salt)[1]

Isotopic Purity:

99% Deuterium enrichment

Structural Logic & Fragmentation
The deuterium labeling is strategically located on the isopropyl group. This is critical for Mass

Spectrometry (MS) method development because the primary fragmentation pathway of

Metoprolol involves the cleavage of the C-N bond or the ether linkage.

Why this matters: The most abundant product ion for Metoprolol is m/z 116, which corresponds

to the isopropyl-amino-hydroxypropyl fragment. Because the D7 label is on the isopropyl group,

this specific fragment retains the label, shifting the product ion to m/z 123. This allows for

"Synchronous Transition" monitoring, where both the precursor and product ions of the IS are

distinct from the analyte.

Physicochemical Data Table
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Property Value Relevance to Protocol

Solubility
Soluble in Methanol, Water,

DMSO

Compatible with reversed-

phase mobile phases.

pKa ~9.68 (Amine)

Basic; requires high pH for LLE

extraction or acidic mobile

phase for ionization (ESI+).

LogP 1.88 (Metoprolol base)
Moderate lipophilicity; suitable

for C18/C8 retention.

Appearance White to off-white solid
Visual check for degradation

(yellowing).

Storage -20°C (Desiccated)
Hygroscopic; protect from

moisture to prevent hydrolysis.

Bioanalytical Application: LC-MS/MS Methodology
Strategic Rationale
In quantitative bioanalysis, the choice of Metoprolol-D7 over D1 or D3 analogs is driven by

Isotopic Interference Avoidance. Native Metoprolol (M+0) has natural isotopes (M+1, M+2,

etc.). If an IS has only a +1 or +2 mass shift, the M+2 isotope of a high-concentration sample

could contribute signal to the IS channel (Cross-talk), biasing the results. A +7 Da shift places

the IS mass well beyond the natural isotopic envelope of the analyte.

Validated Experimental Protocol
Objective: Quantification of Metoprolol in Human Plasma (Range: 1.0 – 500 ng/mL).

Step 1: Reagent Preparation
Stock Solution (IS): Dissolve 1.0 mg Metoprolol-D7 HCl in 10 mL Methanol (100 µg/mL).

Store at -20°C.

Working Solution (IS): Dilute Stock to 500 ng/mL in 50:50 Methanol:Water.

Step 2: Sample Preparation (Liquid-Liquid Extraction)
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Rationale: LLE provides cleaner extracts than Protein Precipitation (PPT), reducing matrix

effects.

Aliquot 200 µL plasma into a glass tube.

Add 20 µL IS Working Solution (500 ng/mL). Vortex 10s.

Add 100 µL 0.1 M NaOH (Alkalinizes sample to pH > 10, ensuring Metoprolol is

uncharged/neutral for extraction).

Add 3 mL TBME (tert-Butyl Methyl Ether).

Vortex for 5 min; Centrifuge at 4000 rpm for 5 min.

Transfer organic (upper) layer to a clean tube.

Evaporate to dryness under Nitrogen stream at 40°C.

Reconstitute residue in 200 µL Mobile Phase.

Step 3: LC-MS/MS Parameters
Column: Phenomenex Luna C18 (50 x 2.0 mm, 3 µm) or equivalent.

Mobile Phase: Isocratic 30% ACN / 70% Water (containing 0.1% Formic Acid).

Note: Formic acid ensures protonation of the secondary amine for ESI+.

Flow Rate: 0.4 mL/min.

Ionization: ESI Positive Mode.

Step 4: MRM Transitions (The Critical Path)

Compound
Precursor Ion
(Q1)

Collision
Product Ion
(Q3)

Dwell Time

Metoprolol 268.2 [M+H]+ 25 eV 116.1 100 ms

Metoprolol-D7 275.2 [M+H]+ 25 eV 123.2 100 ms
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Visualizations
Chemical Structure & Fragmentation Logic
This diagram illustrates the structure of Metoprolol-D7 and the specific fragmentation cleavage

that results in the diagnostic m/z 123.2 ion.

Key Mechanism

Metoprolol-D7 Parent
(m/z 275.2)

Diagnostic Fragment
(Isopropyl-amine moiety)

(m/z 123.2)

Collision Induced
Dissociation (CID)

Neutral Loss
(Ar-O-CH2 group)

Cleavage

Deuterium (D7) is located on the
isopropyl group. The fragment

retains the label.

Click to download full resolution via product page

Figure 1: Fragmentation pathway of Metoprolol-D7 showing retention of the

heptadeuterioisopropyl label in the product ion.[3]

Bioanalytical Workflow Decision Tree
A self-validating workflow ensuring data integrity during sample analysis.
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Figure 2: Step-by-step bioanalytical workflow for Metoprolol quantification using D7-IS.
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Handling & Safety (SDS Summary)
Although Metoprolol-D7 is used in micro-quantities, standard laboratory safety protocols apply.

Hazard Classification: GHS08 (Reproductive Toxicity).

Signal Word: Warning.

Statement: Suspected of damaging fertility or the unborn child (H361).[4][5]

Handling: Wear nitrile gloves and safety glasses. Handle powder in a fume hood to avoid

inhalation.

Spill Response: Wipe with methanol-dampened cloth; dispose of as hazardous chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

